Cas no 2229310-57-8 (1-(5-propylthiophen-2-yl)methylcyclopropan-1-ol)

• Product Name: 1-(5-propylthiophen-2-yl)methylcyclopropan-1-ol
• CAS No: 2229310-57-8
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 6063089
• PubChem ID: 165763775
• Update Time: 2025-05-28

1-(5-propylthiophen-2-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-propylthiophen-2-yl)methylcyclopropan-1-ol
• 2229310-57-8
• EN300-1753056
• 1-[(5-propylthiophen-2-yl)methyl]cyclopropan-1-ol

• Inchi： 1S/C11H16OS/c1-2-3-9-4-5-10(13-9)8-11(12)6-7-11/h4-5,12H,2-3,6-8H2,1H3
• InChI Key： JOAPQLJZHDPGBR-UHFFFAOYSA-N
• SMILES： S1C(CCC)=CC=C1CC1(CC1)O

Computed Properties

• Exact Mass: 196.09218630g/mol
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(5-propylthiophen-2-yl)methylcyclopropan-1-ol

Comprehensive Overview of 1-(5-propylthiophen-2-yl)methylcyclopropan-1-ol (CAS No. 2229310-57-8): Properties, Applications, and Industry Relevance

1-(5-propylthiophen-2-yl)methylcyclopropan-1-ol (CAS No. 2229310-57-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropane derivative features a unique molecular structure combining a thiophene ring with a cyclopropanol moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its propylthiophene subunit contributes to enhanced lipophilicity, a property highly sought after in drug design for improved membrane permeability.

In recent years, the demand for cyclopropane-containing compounds has surged due to their applications in medicinal chemistry. Researchers are particularly interested in 1-(5-propylthiophen-2-yl)methylcyclopropan-1-ol as a potential building block for CNS-active pharmaceuticals, given the thiophene ring's prevalence in neuromodulatory agents. The compound's methylcyclopropanol group offers synthetic flexibility for further derivatization, addressing the growing need for structurally diverse chemical libraries in high-throughput screening.

The agrochemical sector has shown parallel interest in this compound, as thiophene derivatives demonstrate notable pesticidal and herbicidal activities. With increasing global focus on sustainable agriculture, 1-(5-propylthiophen-2-yl)methylcyclopropan-1-ol presents opportunities for developing next-generation crop protection agents with improved environmental profiles. Its structural features may contribute to targeted action mechanisms, reducing off-target effects – a key consideration in modern agrochemical design.

From a synthetic chemistry perspective, the preparation of CAS 2229310-57-8 involves innovative methodologies that align with current green chemistry principles. Recent publications highlight metal-catalyzed cyclopropanation strategies for constructing its core structure, reflecting the pharmaceutical industry's shift toward atom-economical processes. These advancements address common search queries regarding "efficient synthesis of cyclopropanol derivatives" and "catalytic methods for thiophene functionalization."

Analytical characterization of 1-(5-propylthiophen-2-yl)methylcyclopropan-1-ol presents interesting challenges and opportunities. Advanced techniques like 2D NMR and high-resolution mass spectrometry are typically employed to confirm its structure, particularly the stereochemistry of the cyclopropane ring. These analytical aspects respond to frequent researcher inquiries about "structural elucidation of complex heterocycles" and "spectroscopic identification of strained ring systems."

The compound's physicochemical properties warrant special discussion. With calculated logP values suggesting moderate lipophilicity, 1-(5-propylthiophen-2-yl)methylcyclopropan-1-ol occupies a strategic position in property-based drug design. This characteristic, combined with its hydrogen-bonding capacity from the hydroxyl group, makes it valuable for addressing contemporary challenges in bioavailability optimization – a hot topic in pharmaceutical forums discussing "improving drug-like properties" and "molecular modifications for enhanced absorption."

Stability studies indicate that proper storage conditions are crucial for maintaining the integrity of CAS 2229310-57-8. Recommended practices include protection from light and moisture at controlled temperatures, reflecting standard handling protocols for sensitive cyclopropanol derivatives. These storage considerations answer common logistical questions from procurement specialists searching for "long-term storage of reactive intermediates."

Looking toward future applications, 1-(5-propylthiophen-2-yl)methylcyclopropan-1-ol shows promise in materials science. The thiophene-propyl moiety's electronic properties suggest potential utility in organic electronic materials, aligning with growing interest in "small molecule semiconductors" and "organic photovoltaic materials." This expanding application scope demonstrates how traditional pharmaceutical intermediates are finding new roles in emerging technologies.

Regulatory aspects of CAS 2229310-57-8 remain an area of active development. While not currently classified under stringent regulations, proper safety assessments are recommended when handling this compound, consistent with general laboratory safety protocols for heterocyclic alcohols. These precautions address increasing industry focus on "chemical safety in research environments" and "responsible material handling" practices.

In conclusion, 1-(5-propylthiophen-2-yl)methylcyclopropan-1-ol represents a compelling case study in modern chemical research. Its dual utility in life sciences and materials development, combined with interesting synthetic challenges, positions this compound as a valuable target for continued investigation. The growing body of research surrounding CAS 2229310-57-8 reflects broader trends in chemical innovation, particularly the convergence of medicinal chemistry and materials science in pursuit of multifunctional molecular architectures.